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Compound of Interest

Compound Name: L-364,373

Cat. No.: B012841 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical guidance for the proper disposal of L-
364,373, a voltage-gated potassium channel activator. Given the absence of specific publicly

available toxicological and ecotoxicological data for this compound, a cautious approach to its

disposal is mandatory to ensure the safety of personnel and the environment. The following

procedures are based on established best practices for the handling of biologically active

research chemicals with unknown hazard profiles.

Chemical and Physical Properties
A summary of the known properties of L-364,373 is provided below. This information is crucial

for understanding its general nature and for the safe handling and storage prior to disposal.
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Property Value

Chemical Name

(3R)-5-(2-fluorophenyl)-3-(1H-indol-3-

ylmethyl)-1-methyl-1,3-dihydro-2H-1,4-

benzodiazepin-2-one

Molecular Formula C₂₅H₂₀FN₃O

Molecular Weight 397.44 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage Recommended storage at -20°C

Disposal Workflow
The proper disposal of L-364,373 must follow a clearly defined workflow to minimize risk. The

following diagram outlines the decision-making process and procedural steps for the safe

management of L-364,373 waste.
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Caption: Logical workflow for the proper disposal of L-364,373.
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Due to the lack of specific hazard data, L-364,373 should be treated as a hazardous chemical.

The following protocols provide step-by-step guidance for its disposal.

Protocol 1: Disposal of Solid L-364,373 Waste
Personal Protective Equipment (PPE): Before handling solid L-364,373, wear appropriate

PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

Segregation: Do not mix solid L-364,373 with other waste types.

Containerization:

Place the solid waste into a primary container that is compatible with the chemical and can

be securely sealed.

Label the primary container clearly with "Hazardous Waste," the chemical name "L-
364,373," and the approximate quantity.

Place the labeled primary container into a larger, durable, and leak-proof secondary

container.

Storage: Store the waste container in a designated, secure, and well-ventilated satellite

accumulation area, away from incompatible materials.

Disposal Request: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the collection and disposal of the hazardous waste. Inform them

that the waste is a biologically active compound with unknown specific hazards.

Record Keeping: Maintain a detailed log of the waste, including the date of generation,

quantity, and date of disposal.

Protocol 2: Disposal of L-364,373 in Solution (e.g.,
DMSO)

PPE: Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves suitable for handling the solvent (e.g., DMSO).
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Segregation: Do not mix L-364,373 solutions with other solvent waste streams unless

explicitly permitted by your institution's EHS guidelines.

Containerization:

Collect the liquid waste in a designated, leak-proof, and shatter-resistant hazardous waste

container. Ensure the container material is compatible with the solvent.

Clearly label the container with "Hazardous Waste," the chemical names "L-364,373" and

the solvent (e.g., "in DMSO"), and the estimated concentrations and volume.

Storage: Store the liquid waste container in a designated satellite accumulation area with

secondary containment to prevent spills.

Disposal Request: Follow your institution's procedures to request a hazardous waste pickup

from the EHS department.

Record Keeping: Document the generation and disposal of the liquid waste in your

laboratory's waste log.

Protocol 3: Disposal of Contaminated Labware
PPE: Wear appropriate PPE as described above.

Decontamination (if feasible): For non-disposable labware, attempt to decontaminate by

rinsing with a suitable solvent. The rinsate must be collected and disposed of as hazardous

liquid waste as described in Protocol 2.

Disposal of Single-Use Items:

All single-use items heavily contaminated with L-364,373 (e.g., pipette tips, gloves, weigh

boats) should be considered hazardous waste.

Collect these items in a designated, labeled, and sealed hazardous waste bag or

container.

Disposal Request: Arrange for the disposal of the contaminated solid waste through your

institution's EHS department.
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Signaling Pathway and Experimental Workflow
Diagrams
To provide further context for researchers working with L-364,373, the following diagrams

illustrate its known signaling pathway and a general experimental workflow.
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Caption: Signaling pathway of L-364,373 in cardiac myocytes.

Experimental Phase Post-Experiment Cleanup & Disposal
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Caption: General experimental workflow involving L-364,373.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

L-364,373, thereby protecting themselves, their colleagues, and the environment. Always

consult your institution's specific EHS guidelines, as they may have additional requirements.

To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal
Procedures for L-364,373]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012841#l-364-373-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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